3-Acetylphenyl 3,4-dichloro-2-methoxybenzenesulfonate

• IUPAC Name: (3-acetylphenyl) 3,4-dichloro-2-methoxybenzenesulfonate
• InChI: InChI=1S/C15H12Cl2O5S/c1-9(18)10-4-3-5-11(8-10)22-23(19,20)13-7-6-12(16)14(17)15(13)21-2/h3-8H,1-2H3
• InChI Key: MAPVVIOICQDXIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OS(=O)(=O)C2=C(C(=C(C=C2)Cl)Cl)OC
• Molecular Formula: C15H12Cl2O5S
• Molecular Weight: 375.2 g/mol

Description

3-Acetylphenyl 3,4-dichloro-2-methoxybenzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is widely used in the synthesis of other chemicals and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research into derivatives of benzenesulfonate compounds has led to the development of novel quinazolinone derivatives with significant antimicrobial activity. For instance, the synthesis of 4-(4-Oxo-4H-3,1-benzoxazin-2-yl)phenyl-4-methylbenzenesulfonate reacted with various primary aromatic and heterocyclic amines, showing potential in antimicrobial applications. These compounds were subjected to antimicrobial activity evaluation, indicating their potential in the development of new antimicrobial agents (Habib, Hassan, & El‐Mekabaty, 2013).

Electrochemical Reduction in Environmental Remediation

The study of the electrochemical reduction of methoxychlor, a pesticide, highlights the environmental applications of related benzenesulfonate compounds. This research indicates the potential for using electrochemical methods to degrade environmental pollutants into less harmful products, contributing to environmental remediation efforts (McGuire & Peters, 2016).

Coordination Polymers and Luminescence

The reaction of sodium 4-hydroxybenzenesulfonate with lanthanide chlorides to form novel isomorphous 1-D framework compounds showcases the application of benzenesulfonate derivatives in creating luminescent materials. These materials, with their determined luminescence properties, have potential uses in sensors, displays, and lighting technologies (Yang, Rivers, McCarty, Wiester, & Jones, 2008).

Catalysis and Organic Synthesis

Research into sulfonated Schiff base copper(II) complexes as catalysts in alcohol oxidation demonstrates the role of benzenesulfonate derivatives in facilitating chemical reactions. These complexes have shown efficiency and selectivity in the oxidation of alcohols, indicating their utility in organic synthesis and industrial applications (Hazra, Martins, Silva, & Pombeiro, 2015).